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Compound of Interest

Compound Name: Prodelphinidin B3

Cat. No.: B3416401

Prodelphinidin B3: A Technical Guide for
Researchers

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of Prodelphinidin B3, including its
chemical identity, physicochemical properties, and relevant biological activities. This guide is
intended to serve as a foundational resource for further investigation and application of this
natural compound.

Chemical Identity and Physicochemical Properties

Prodelphinidin B3 is a B-type proanthocyanidin, a class of polyphenolic compounds found in
various plant sources, including barley, beer, and pomegranate peels.[1] Its structure consists
of two gallocatechin units linked by a C4-C8 bond.

Chemical Structure and ldentifiers
e CAS Number: 78362-05-7[2]

e Molecular Formula: CsoH26014[2]

e |[UPAC Name: (2R,3S)-2-(3,4,5-trihydroxyphenyl)-8-[(2R,3S,4S)-3,5,7-trihydroxy-2-(3,4,5-
trihnydroxyphenyl)-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol[ 2]
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e Synonyms: Gallocatechin-(4a - 8)-gallocatechin, Prodelphinidin B-3[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of Prodelphinidin B3. It is

important to note that many of these values are predicted due to the complexity of isolating and

analyzing this compound.

Property Value Source
Molecular Weight 610.52 g/mol [2]
Boiling Point (Predicted) 946.8 £ 65.0 °C (Predicted)
Density (Predicted) 1.817 £ 0.06 g/cm3 (Predicted)
pKa (Strongest Acidic, )

) 8.56 - 9.02 (Predicted)
Predicted)
pKa (Strongest Basic, )

-5.2 (Predicted)

Predicted)

Water Solubility (Predicted)

0.18 g/L (practically insoluble)

[3]

LogP (Predicted) 1.7-281 [4115]
Hydrogen Bond Donor Count 11-12 [31[5]
Hydrogen Bond Acceptor

13-14 [3][5]
Count
Rotatable Bond Count 3 [31[5]
Polar Surface Area 241 - 261 A2 [31[4][5]

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical properties of

Prodelphinidin B3 are not readily available in single, published sources. However, standard

methodologies for the analysis of flavonoids and proanthocyanidins are applicable.

Isolation and Purification
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Prodelphinidin B3 can be extracted from plant materials using solvents such as aqueous
acetone or methanol.[6] Purification is typically achieved through chromatographic techniques.

e High-Performance Liquid Chromatography (HPLC): A standard method for the separation
and purification of proanthocyanidins. A reversed-phase C18 column is often used with a
gradient elution of water and an organic solvent like methanol or acetonitrile, often with a
small percentage of acid (e.g., formic acid) to improve peak shape.[7][8]

Structural Elucidation and Quantification

e Mass Spectrometry (MS): When coupled with HPLC (HPLC-MS), it provides molecular
weight and fragmentation data, which is crucial for identification.[7][9]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H- and 13C-NMR are used to determine
the detailed chemical structure and stereochemistry of the molecule.[10][11][12]

Determination of Physicochemical Properties

» Melting Point: The melting point of solid Prodelphinidin B3 can be determined using the
capillary method with a melting point apparatus. The sample is packed into a capillary tube
and heated at a controlled rate, and the temperature range from the first appearance of liquid
to complete melting is recorded.[13][14][15][16]

o Solubility: The shake-flask method is a common technique for determining the solubility of
polyphenols. An excess of the compound is agitated in a specific solvent at a constant
temperature until equilibrium is reached. The concentration of the dissolved compound in the
supernatant is then measured, typically by HPLC or UV-Vis spectrophotometry.[4][17]

e pKa: Potentiometric titration is a standard method for determining the acid dissociation
constant (pKa). A solution of the compound is titrated with a standard acid or base, and the
pH is monitored with a pH meter. The pKa is determined from the inflection point of the
titration curve.[18][19]

Biological Activity and Signaling Pathways

Prodelphinidin B3 and its related compounds have demonstrated a range of biological
activities, primarily antioxidant, anti-inflammatory, and anticancer effects. While specific
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signaling pathway studies on Prodelphinidin B3 are limited, research on closely related
prodelphinidins provides strong indications of its potential mechanisms of action.

Anticancer Activity

Studies on synthetic Prodelphinidin B3 have shown that it can inhibit the growth of prostate
cancer cells.[1][7][20] This is achieved through the induction of cell cycle arrest and apoptosis,
mediated by the activation of caspase-3.[7][18] Furthermore, a derivative, prodelphinidin B-
2,3,3"-O-gallate, has been found to inhibit the Notchl signaling pathway in triple-negative
breast cancer cells.[6][10][20] The monomeric unit of prodelphinidins, delphinidin, has been
shown to suppress the Wnt/(3-catenin signaling pathway in prostate cancer cells.[8]

Anti-inflammatory and Antioxidant Effects

Prodelphinidins are potent antioxidants.[13][16][17] A related compound, prodelphinidin B-4 3'-
O-gallate, has been shown to exert anti-inflammatory effects by inhibiting COX-2 and iNOS
expression through the downregulation of the TAK1-NF-kB signaling pathway.[15]

Potential Signaling Pathways

Based on the available evidence for Prodelphinidin B3 and its analogues, the following
diagram illustrates the potential signaling pathways modulated by this compound.
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Potential signaling pathways of Prodelphinidin B3.

*Note: The inhibition of Notchl, Wnt/-catenin, and NF-kB pathways is based on studies of
closely related prodelphinidin compounds and the monomer delphinidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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